Cas no 62266-81-3 (6-Chloro-2-hydroxy benzothiazol)

• Product Name: 6-Chloro-2-hydroxy benzothiazol
• CAS No: 62266-81-3
• MF: C₇H₄ClNOS
• MW: 185.630759239197
• MDL: MFCD07783782
• CID: 517410
• PubChem ID: 188443
• Update Time: 2025-06-14

6-Chloro-2-hydroxy benzothiazol Chemical and Physical Properties

Names and Identifiers

• 6-Chlorobenzo[d]thiazol-2(3H)-one
• 6-CHLORO-2(3H)-BENZOTHIAZOLONE
• 6-chloro-3H-1,3-benzothiazol-2-one
• 6-chloro-3H-benzothiazol-2-one
• 6-CHORO-2(3H)-BENZOTHIAZOLONE
• HOE 54013
• 2(3H)-Benzothiazolone, 6-chloro-
• 6-Chloro-2-hydroxy benzothiazol
• 6-Chloro-3H-benzothiazolone
• 6-CHLORO-1,3-BENZOTHIAZOL-2-OL
• 6-chloro-2,3-dihydro-1,3-benzothiazol-2-one
• 6-chlorobenzothiazol-2-one
• 6-Chloro-benzothiazol-2-ol
• 2-benzothiazolol, 6-chloro-
• PubChem21833
• PUQHEPFUBPHTCG-UH
• PUQHEPFUBPHTCG-UHFFFAOYSA-N
• AC-15088
• 6-chloro-1,3-benzothiazol-2(3H)-one
• MFCD07783782
• F15047
• DTXSID30977832
• AKOS006350437
• 62266-81-3
• SCHEMBL11119182
• SCHEMBL6190902
• DS-11868
• CS-0042609
• AKOS015912560

• MDL： MFCD07783782
• Inchi： 1S/C7H4ClNOS/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,(H,9,10)
• InChI Key： PUQHEPFUBPHTCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(N2)=O

Computed Properties

• Exact Mass: 184.97000
• Monoisotopic Mass: 184.970212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: No data available
• Density: 1.515±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 206-207 ºC (ethanol )
• Boiling Point: 394.2°C at 760 mmHg
• Flash Point: 192.2°C
• Refractive Index: 1.669
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 61.10000
• LogP: 2.24300

6-Chloro-2-hydroxy benzothiazol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-Chloro-2-hydroxy benzothiazol

Research Briefing on 6-Chloro-2-hydroxy benzothiazol (CAS: 62266-81-3): Recent Advances and Applications

6-Chloro-2-hydroxy benzothiazol (CAS: 62266-81-3) is a benzothiazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, material science, and agrochemical development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly those with antimicrobial, anti-inflammatory, and anticancer properties. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and emerging applications.

One of the most notable advancements in the study of 6-Chloro-2-hydroxy benzothiazol is its role in the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

In addition to its antimicrobial properties, 6-Chloro-2-hydroxy benzothiazol has also been investigated for its potential in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study identified the compound's ability to inhibit key signaling pathways involved in tumor proliferation, suggesting its potential as a targeted therapeutic agent.

From a synthetic chemistry perspective, researchers have developed more efficient and environmentally friendly methods for the production of 6-Chloro-2-hydroxy benzothiazol. A 2022 paper in Green Chemistry described a novel catalytic process that reduces the use of hazardous reagents and improves yield, addressing some of the challenges associated with its large-scale production. This advancement is particularly relevant for industrial applications, where sustainability and cost-effectiveness are critical considerations.

Beyond its pharmaceutical applications, 6-Chloro-2-hydroxy benzothiazol has also found use in material science. Recent studies have explored its incorporation into polymers and coatings to enhance their mechanical and antimicrobial properties. For example, a 2023 study in ACS Applied Materials & Interfaces demonstrated that the compound could be used to develop self-sterilizing surfaces, which have potential applications in healthcare settings to reduce the spread of infections.

In conclusion, the ongoing research on 6-Chloro-2-hydroxy benzothiazol (CAS: 62266-81-3) underscores its multifaceted potential in various scientific and industrial domains. Its applications in antimicrobial and anticancer drug development, coupled with advancements in synthetic methodologies and material science, position it as a compound of significant interest for future research. Continued exploration of its properties and derivatives is likely to yield further innovations in the coming years.